Cas no 1426958-43-1 (1-(Benzyloxy)-2-bromo-3-chlorobenzene)

• Product Name: 1-(Benzyloxy)-2-bromo-3-chlorobenzene
• CAS No: 1426958-43-1
• MF: C₁₃H₁₀BrClO
• MW: 297.574902057648
• CID: 3042223
• Update Time: 2025-09-28

1-(Benzyloxy)-2-bromo-3-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-2-bromo-3-chlorobenzene
• 2-bromo-1-chloro-3-phenylmethoxybenzene
• BHC95843

• Inchi： 1S/C13H10BrClO/c14-13-11(15)7-4-8-12(13)16-9-10-5-2-1-3-6-10/h1-8H,9H2
• InChI Key： PYMNALXACCNYEN-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1OCC1C=CC=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 370.4±27.0 °C at 760 mmHg
• Flash Point: 177.8±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(Benzyloxy)-2-bromo-3-chlorobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Benzyloxy)-2-bromo-3-chlorobenzene

Chemical Profile of 1-(Benzyloxy)-2-bromo-3-chlorobenzene (CAS No. 1426958-43-1)

1-(Benzyloxy)-2-bromo-3-chlorobenzene, identified by its Chemical Abstracts Service (CAS) number 1426958-43-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This benzene derivative features a unique structural motif combining bromine and chlorine substituents with a benzyloxy functional group, making it a versatile intermediate for synthesizing more complex molecules. The compound's distinct electronic and steric properties stem from the interplay of these substituents, which influence its reactivity and potential applications.

The synthesis of 1-(Benzyloxy)-2-bromo-3-chlorobenzene typically involves halogenation and etherification reactions on a benzene core. The presence of both bromo and chloro groups at specific positions enhances its utility as a building block in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive compounds. The benzyloxy group, on the other hand, provides a stable anchoring point for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

In recent years, 1-(Benzyloxy)-2-bromo-3-chlorobenzene has been explored in the development of novel pharmaceuticals due to its ability to serve as a precursor for heterocyclic scaffolds. Researchers have leveraged its reactivity to introduce nitrogen-containing heterocycles, which are known to enhance binding affinity and metabolic stability in drug candidates. For instance, studies have demonstrated its use in generating quinoline and pyridine derivatives, which exhibit promising biological activities against various diseases. The compound's halogen-rich structure also makes it an attractive candidate for photoredox catalysis, where it can participate in light-driven transformations to construct complex molecular architectures.

The benzyloxy moiety in 1-(Benzyloxy)-2-bromo-3-chlorobenzene is particularly noteworthy for its role in modulating solubility and bioavailability. By serving as an electron-donating group, it can influence the electronic distribution of the aromatic ring, thereby affecting interactions with biological targets. This feature has been exploited in designing molecules with improved pharmacokinetic profiles. Additionally, the compound's stability under various reaction conditions makes it a reliable choice for multi-step syntheses, where harsh reagents or elevated temperatures are often required.

From a materials science perspective, 1-(Benzyloxy)-2-bromo-3-chlorobenzene has been investigated for its potential in organic electronics. Its ability to form π-conjugated systems through further derivatization has led to explorations in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The bromo and chloro substituents can be selectively modified to fine-tune energy levels and charge transport properties, making this compound a valuable asset in designing advanced functional materials.

Recent advances in computational chemistry have further highlighted the utility of 1-(Benzyloxy)-2-bromo-3-chlorobenzene as an intermediate. Molecular modeling studies have revealed that its scaffold can be optimized for enhanced binding to protein targets by strategically introducing additional functional groups. These insights have guided the design of next-generation inhibitors targeting therapeutic pathways such as kinases and transcription factors. The compound's versatility allows for rapid screening of analogues with improved potency and selectivity.

The industrial relevance of 1-(Benzyloxy)-2-bromo-3-chlorobenzene is underscored by its incorporation into large-scale synthetic routes for commercial products. Its cost-effective synthesis and compatibility with standard laboratory equipment make it accessible to both academic researchers and pharmaceutical companies. As demand for high-value intermediates grows, this compound is poised to play an increasingly significant role in drug discovery pipelines.

In conclusion, 1-(Benzyloxy)-2-bromo-3-chlorobenzene (CAS No. 1426958-43-1) represents a cornerstone in modern synthetic chemistry. Its unique structural features enable diverse applications across pharmaceuticals, materials science, and electronics. By serving as a versatile building block, this compound continues to drive innovation in molecular design and functional material development. Future research will likely expand its utility through novel synthetic methodologies and interdisciplinary collaborations.